Cas no 52803-75-5 (2-(Benzyloxy)-5-chlorobenzoic Acid)

• Product Name: 2-(Benzyloxy)-5-chlorobenzoic Acid
• CAS No: 52803-75-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD02668668
• CID: 358753
• PubChem ID: 3301159
• Update Time: 2025-06-15

2-(Benzyloxy)-5-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(phenylmethoxy)-
• 2-(Benzyloxy)-5-chlorobenzoic acid
• 5-chloro-2-phenylmethoxybenzoic acid
• 5-Chloro-2-[(phenylmethyl)oxy]benzoic acid
• AKOS005061916
• DTXSID80391221
• MFCD02668668
• 52803-75-5
• HMS1604O08
• ULFLACGIFMTNGR-UHFFFAOYSA-N
• E89648
• 2-benzyloxy-5-chlorobenzoic acid
• 2-(benzyloxy)-5-chlorobenzoicacid
• CS-0190928
• VS-03879
• SCHEMBL487486
• 2-(Benzyloxy)-5-chlorobenzoic Acid

• MDL： MFCD02668668
• Inchi： 1S/C14H11ClO3/c15-11-6-7-13(12(8-11)14(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： ULFLACGIFMTNGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.03973
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 2-(Benzyloxy)-5-chlorobenzoic Acid

2-(Benzyloxy)-5-chlorobenzoic Acid (CAS No. 52803-75-5): A Comprehensive Overview

2-(Benzyloxy)-5-chlorobenzoic Acid (CAS No. 52803-75-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a benzyloxy group at the 2-position and a chlorine atom at the 5-position, along with a carboxylic acid group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(Benzyloxy)-5-chlorobenzoic Acid is C₁₃H₁₀ClO₃, and its molecular weight is approximately 249.67 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 140 to 142°C, which is an important parameter for its handling and storage.

In the pharmaceutical industry, 2-(Benzyloxy)-5-chlorobenzoic Acid has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of anti-inflammatory agents, anticancer drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

The benzyloxy group in 2-(Benzyloxy)-5-chlorobenzoic Acid can be selectively deprotected under mild conditions, making it an attractive choice for multistep synthetic routes. This deprotection step often involves treatment with hydrogen gas in the presence of a palladium catalyst, which efficiently removes the benzyl protecting group without affecting other functional groups in the molecule. This property has been leveraged in the synthesis of complex natural products and drug candidates, where precise control over functional groups is crucial.

The chlorine atom at the 5-position of the benzene ring imparts additional reactivity to 2-(Benzyloxy)-5-chlorobenzoic Acid. This substituent can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, which are essential for building more complex molecular architectures. For example, a recent study published in Organic Letters demonstrated the use of this compound as a starting material for synthesizing novel heterocyclic compounds with potential biological activities.

In addition to its applications in pharmaceuticals, 2-(Benzyloxy)-5-chlorobenzoic Acid has found utility in materials science. Its carboxylic acid group can form coordination complexes with metal ions, leading to the formation of metal-organic frameworks (MOFs) with unique properties. These MOFs have been explored for applications such as gas storage, catalysis, and drug delivery systems. A study published in Chemical Communications in 2020 reported the synthesis of a MOF using this compound as a ligand, which exhibited high thermal stability and excellent gas adsorption capacity.

The synthetic accessibility of 2-(Benzyloxy)-5-chlorobenzoic Acid has also been extensively studied. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the reaction of 5-chlorosalicylic acid with benzyl bromide in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via an SN₂ mechanism and yields high purity product under optimized conditions.

Safety considerations are paramount when handling 2-(Benzyloxy)-5-chlorobenzoic Acid. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working under well-ventilated conditions, and storing the compound away from incompatible materials.

In conclusion, 2-(Benzyloxy)-5-chlorobenzoic Acid (CAS No. 52803-75-5) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an indispensable intermediate in pharmaceutical synthesis, materials science, and other advanced research areas. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in modern chemistry.